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Compound Name: Indium triiodide

Cat. No.: B076962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Indium triiodide (InI₃) has emerged as a versatile and efficient Lewis acid catalyst in a variety

of organic transformations. Its notable stability, tolerance to various functional groups, and

effectiveness under mild reaction conditions make it an attractive tool for the synthesis of

complex organic molecules, including pharmaceutical intermediates. This document provides

detailed application notes and experimental protocols for key reactions catalyzed by indium
triiodide.

Synthesis of Thioethers via Direct Coupling of Alkyl
Acetates and Thiosilanes
Application Note:

Indium triiodide catalyzes the efficient synthesis of a wide range of thioethers through the

direct coupling of alkyl acetates with thiosilanes.[1] This method serves as a valuable

alternative to traditional approaches that often require the use of less stable alkyl halides and

strong bases. The reaction accommodates a broad scope of substrates, including primary,

secondary, tertiary, allylic, and benzylic acetates, and is compatible with various functional

groups. Mechanistic studies suggest that the reaction can proceed through both S(_N)1 and

S(_N)2 pathways, depending on the nature of the alkyl acetate.[2]
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Quantitative Data:

Entry Alkyl Acetate Thiosilane Product Yield (%)

1 Benzyl acetate
Trimethyl(phenylt

hio)silane

Benzyl phenyl

sulfide
95

2 cinnamyl acetate
Trimethyl(phenylt

hio)silane

Cinnamyl phenyl

sulfide
98

3
1-Phenylethyl

acetate

Trimethyl(phenylt

hio)silane

1-Phenylethyl

phenyl sulfide
85

4 tert-Butyl acetate
Trimethyl(phenylt

hio)silane

tert-Butyl phenyl

sulfide
77

5
3-Acetoxy-1-

propyne

Trimethyl(phenylt

hio)silane

Phenyl propargyl

sulfide
90

Experimental Protocol:

General Procedure for the InI₃-Catalyzed Synthesis of Thioethers:

To a stirred solution of the alkyl acetate (1.0 mmol) and thiosilane (1.2 mmol) in a suitable

solvent (e.g., CH₂Cl₂, 2.0 mL) under an inert atmosphere (e.g., argon), add indium triiodide
(0.05 mmol, 5 mol%).

Stir the reaction mixture at room temperature for the time indicated by TLC or GC-MS

analysis until the starting material is consumed.

Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃ (5 mL).

Extract the mixture with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

thioether.
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Logical Relationship Diagram:

Reactants

Alkyl Acetate Activated Complex

Thiosilane

InI₃ (Catalyst)

Thioether

Carboxylic Acid

Silyl Ester Intermediate

w/ TMDS

InI₃ TMDS I₂

Alkyl Silyl Acetal

Reduction

Alkyl Iodide

Iodination w/ I₂
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1,5-Enyne

π-Coordination of InI₃ to Alkyne

InI₃

6-endo-dig Cyclization

Cationic Intermediate

Intramolecular Electrophilic Aromatic Substitution

Tricyclic Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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